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Compound of Interest

Compound Name: Aluminum tartrate

Cat. No.: B1210994

For immediate release:

This document provides essential safety and logistical information for the proper disposal of
aluminum tartrate in a laboratory setting. Researchers, scientists, and drug development
professionals are advised to follow these procedures to ensure safety and compliance with
environmental regulations.

Aluminum tartrate is a chemical compound that requires careful handling and disposal due to
its potential health hazards. According to safety data sheets, it is classified as a skin and eye
irritant[1]. Improper disposal can lead to environmental contamination and may be in violation
of local and federal regulations. Therefore, adherence to the following guidelines is critical.

Hazard Identification and Classification

Before disposal, it is crucial to understand the hazardous characteristics of aluminum tartrate.
While a specific EPA hazardous waste code for aluminum tartrate is not readily available, its
properties as a skin and strong eye irritant suggest it should be handled as a hazardous
substance[1]. The pH of an aluminum tartrate solution can also be a factor in determining its
classification as a corrosive hazardous waste (EPA waste code D002) if the pHis< 2 or =
12.5[2][3].
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Property Value Source

Appearance White crystalline powder [4]

Slowly soluble in cold water,
Solubility in Water readily soluble in hot water. [1][2]
Solubility is pH-sensitive.

Hazard Class Irritant [1]

Disposal Procedures

The appropriate disposal method for aluminum tartrate depends on its form (solid or aqueous
solution) and the specific regulations of your institution and locality.

Solid Aluminum Tartrate Waste:

Solid aluminum tartrate waste should be disposed of through a licensed hazardous waste
disposal contractor. Do not dispose of solid aluminum tartrate in the regular trash.

Aqueous Aluminum Tartrate Solutions:

For agueous solutions of aluminum tartrate, a neutralization process is recommended prior to
drain disposal. This is particularly important if the solution is determined to be corrosive.

Experimental Protocol for Neutralization of Aqueous Aluminum Tartrate Solutions:

o Preparation: Work in a well-ventilated fume hood. Wear appropriate personal protective
equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

« Dilution: If the solution is concentrated, slowly add it to a large volume of cold water to dilute
it.

o Neutralization: Slowly add a dilute acid (e.g., hydrochloric acid) or a dilute base (e.g., sodium
hydroxide) to the aluminum tartrate solution. Monitor the pH of the solution continuously
using a calibrated pH meter or pH paper.
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o Target pH: Adjust the pH of the solution to a neutral range, typically between 6.0 and 9.0, to
comply with local wastewater regulations.

» Disposal: Once the pH is within the acceptable range, the neutralized solution can be flushed
down the sanitary sewer with a large volume of water (at least 20 parts water to 1 part
neutralized solution).

Important Considerations:

o Consult Local Regulations: Always consult your institution's Environmental Health and Safety
(EHS) department and local wastewater authority for specific disposal requirements in your

area.

e Avoid Incompatible Materials: Do not mix aluminum tartrate waste with other incompatible
chemicals.

o Labeling: All waste containers must be clearly labeled with the contents ("Hazardous Waste:
Aluminum Tartrate") and the date.

Waste Disposal Workflow
The following diagram illustrates the decision-making process and procedural steps for the
proper disposal of aluminum tartrate.

Caption: Workflow for the proper disposal of aluminum tartrate.

By following these procedures, laboratory professionals can ensure the safe and
environmentally responsible disposal of aluminum tartrate waste, thereby building a culture of
safety and trust in their research practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Aluminum tartrate - Hazardous Agents | Haz-Map [haz-map.com]
e 2. solubilityofthings.com [solubilityofthings.com]

o 3. my.alfred.edu [my.alfred.edu]

e 4. echemi.com [echemi.com]

 To cite this document: BenchChem. [Proper Disposal of Aluminum Tartrate: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210994#aluminum-tartrate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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